Cas no 67744-20-1 (2-Amino-2-oxoethyl imidothiocarbamate hydrochloride)

• Product Name: 2-Amino-2-oxoethyl imidothiocarbamate hydrochloride
• CAS No: 67744-20-1
• MF: C₃H₈ClN₃OS
• MW: 169.633117675781
• MDL: MFCD01593663
• CID: 4715959
• Update Time: 2025-06-11

2-Amino-2-oxoethyl imidothiocarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-oxoethyl imidothiocarbamate hydrochloride
• 2-Amino-2-oxoethyl carbamimidothioate hydrochloride
• 2-Amino-2-oxoethyl imidothiocarbamate hydrochloride

• MDL： MFCD01593663
• Inchi： 1S/C3H7N3OS.ClH/c4-2(7)1-8-3(5)6;/h1H2,(H2,4,7)(H3,5,6);1H
• InChI Key： VDFIVDUTHGOJKZ-UHFFFAOYSA-N
• SMILES： Cl.S(C(=N)N)CC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 113
• Topological Polar Surface Area: 118

Additional information on 2-Amino-2-oxoethyl imidothiocarbamate hydrochloride

Comprehensive Overview of 2-Amino-2-oxoethyl imidothiocarbamate hydrochloride (CAS No. 67744-20-1)

2-Amino-2-oxoethyl imidothiocarbamate hydrochloride (CAS No. 67744-20-1) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of imidothiocarbamates, which are known for their unique chemical properties and versatility in synthetic chemistry. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for 2-Amino-2-oxoethyl imidothiocarbamate hydrochloride has surged due to its potential role in drug discovery and development. Researchers are particularly interested in its thiocarbamate moiety, which exhibits promising biological activity. This compound is often explored for its enzyme inhibition properties, making it a candidate for targeting specific metabolic pathways. Its CAS No. 67744-20-1 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 2-Amino-2-oxoethyl imidothiocarbamate hydrochloride involves a multi-step process, often starting from readily available precursors like glycine derivatives and thiourea. The final product is characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the purity and consistency of the compound, which is critical for reproducible research outcomes. The hydrochloride form also simplifies storage and handling, addressing common challenges in laboratory settings.

One of the trending topics in the scientific community is the exploration of imidothiocarbamate derivatives for their antimicrobial and antioxidant properties. 2-Amino-2-oxoethyl imidothiocarbamate hydrochloride has been studied in this context, with preliminary results indicating its potential as a bioactive agent. This aligns with the broader interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly alternatives for drug development.

From an industrial perspective, CAS No. 67744-20-1 is often listed in catalogs of fine chemicals and research reagents. Its applications extend beyond pharmaceuticals to include agrochemicals and material science. For instance, its thiocarbamate group can act as a ligand in coordination chemistry, facilitating the development of novel catalysts. This versatility makes it a valuable asset for multidisciplinary research.

In summary, 2-Amino-2-oxoethyl imidothiocarbamate hydrochloride (CAS No. 67744-20-1) is a compound of growing importance in both academic and industrial research. Its unique chemical structure, combined with its bioactive potential, positions it as a key player in the advancement of drug discovery and synthetic chemistry. As the scientific community continues to uncover its applications, this compound is likely to remain a focal point of innovation and exploration.